rac-3-Oxo Atorvastatin Sodium Salt
rac-3-Oxo Atorvastatin Sodium Salt
Brand Name:
Vulcanchem
CAS No.:
1391052-00-8
VCID:
VC0030181
InChI:
InChI=1S/C33H33FN2O5.Na/c1-21(2)31-30(33(41)35-25-11-7-4-8-12-25)29(22-9-5-3-6-10-22)32(23-13-15-24(34)16-14-23)36(31)18-17-26(37)19-27(38)20-28(39)40;/h3-16,21,26,37H,17-20H2,1-2H3,(H,35,41)(H,39,40);/q;+1/p-1
SMILES:
CC(C)C1=C(C(=C(N1CCC(CC(=O)CC(=O)[O-])O)C2=CC=C(C=C2)F)C3=CC=CC=C3)C(=O)NC4=CC=CC=C4.[Na+]
Molecular Formula:
C33H32FN2NaO5
Molecular Weight:
578.616
rac-3-Oxo Atorvastatin Sodium Salt
CAS No.: 1391052-00-8
Reference Standards
VCID: VC0030181
Molecular Formula: C33H32FN2NaO5
Molecular Weight: 578.616
| CAS No. | 1391052-00-8 |
|---|---|
| Product Name | rac-3-Oxo Atorvastatin Sodium Salt |
| Molecular Formula | C33H32FN2NaO5 |
| Molecular Weight | 578.616 |
| IUPAC Name | sodium;7-[2-(4-fluorophenyl)-3-phenyl-4-(phenylcarbamoyl)-5-propan-2-ylpyrrol-1-yl]-5-hydroxy-3-oxoheptanoate |
| Standard InChI | InChI=1S/C33H33FN2O5.Na/c1-21(2)31-30(33(41)35-25-11-7-4-8-12-25)29(22-9-5-3-6-10-22)32(23-13-15-24(34)16-14-23)36(31)18-17-26(37)19-27(38)20-28(39)40;/h3-16,21,26,37H,17-20H2,1-2H3,(H,35,41)(H,39,40);/q;+1/p-1 |
| Standard InChIKey | PARJWPCKDZBDFQ-UHFFFAOYSA-M |
| SMILES | CC(C)C1=C(C(=C(N1CCC(CC(=O)CC(=O)[O-])O)C2=CC=C(C=C2)F)C3=CC=CC=C3)C(=O)NC4=CC=CC=C4.[Na+] |
| Synonyms | 2-(4-Fluorophenyl)-δ-hydroxy-5-(1-methylethyl)-β-oxo-3-phenyl-4-[(phenylamino)carbonyl]-1H-pyrrole-1-heptanoic Acid Sodium Salt; |
| PubChem Compound | 71751363 |
| Last Modified | Nov 11 2021 |
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